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Compound of Interest

Compound Name: LB30870

Cat. No.: B3062492

Application Notes and Protocols for LB30870

For Researchers, Scientists, and Drug Development Professionals

Introduction

LB30870 is a potent, selective, and direct inhibitor of thrombin, a key serine protease in the
coagulation cascade. Its inhibitory action on thrombin makes it a valuable tool for in vitro and in
vivo studies related to thrombosis, hemostasis, and the development of novel anticoagulants.
Proper preparation of LB30870 stock solutions is crucial for obtaining accurate and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of LB30870 stock solutions for laboratory use.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for preparing
and storing LB30870 stock solutions.
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Parameter

Value

Notes

Molecular Weight

533.64 g/mol [1]

Chemical Formula

C28H31N504S[1]

Recommended Solvent

Dimethyl Sulfoxide (DMSO)[1]

Use anhydrous, molecular
biology grade DMSO.

Specific solubility data not

Solubility in DMSO Soluble[1] available, but generally
soluble.
_ ) A convenient concentration for
Typical Stock Concentration 10 mM

subsequent dilutions.

Storage Temperature

-20°C (long-term)[1]

0 - 4°C for short-term (days to
weeks)[1].

Stock Solution Stability

>2 years if stored properly[1]

Avoid repeated freeze-thaw
cycles. Aliquoting is highly
recommended.

Typical In Vitro Working

Concentration

Varies by assay

Dependent on the specific

experimental setup and cell

type.

Experimental Protocols

Materials
e LB30870 powder

Vortex mixer

Calibrated micropipettes and sterile, filtered pipette tips

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, DNase/RNase-free microcentrifuge tubes or cryovials
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e Analytical balance

Protocol for Preparing a 10 mM LB30870 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LB30870 in DMSO.
1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of LB30870 needs to be calculated
using its molecular weight (533.64 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

o Mass (g) = 0.010 mol/L x 0.001 L x 533.64 g/mol = 0.0053364 g

o Mass (mg) = 5.34 mg
2. Weighing the Compound:

» Before opening, allow the vial of LB30870 powder to equilibrate to room temperature for 15-
20 minutes to prevent condensation of moisture.

» Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh out approximately 5.34 mg of LB30870 powder into the tared tube. Record
the exact weight.

3. Dissolution:

e Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the LB30870 powder.

o Calculation of DMSO volume: Volume (mL) = [Mass (mg) / 533.64 ( g/mol )] / 10 (mmol/L)
o For example, if you weighed exactly 5.34 mg, you would add 1.0 mL of DMSO.

o Cap the tube tightly.
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4. Mixing:
o Vortex the solution for 1-2 minutes until the LB30870 is completely dissolved.

» Visually inspect the solution to ensure it is clear and free of any particulates. If necessary,
brief sonication in a water bath can aid dissolution.

5. Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10 uL, 20 pL, or 50 L) in
sterile cryovials or microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots at -20°C for long-term storage.

Protocol for Preparing Working Solutions

1. Dilution:

o Prepare the desired final concentration by diluting the 10 mM stock solution in the
appropriate cell culture medium or experimental buffer.

o Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock, perform a
1:1000 dilution. Add 1 pL of the 10 mM stock solution to 999 L of the medium/buffer.

2. Mixing:

o Gently mix the working solution by pipetting up and down or by inverting the tube. Avoid
vigorous vortexing, especially with protein-containing solutions.

3. Immediate Use:

e |Itis recommended to use the freshly prepared working solution immediately for your
experiments to ensure its potency.
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Caption: The Coagulation Cascade and the inhibitory action of LB30870 on Thrombin.

Experimental Workflow

Stock Solution Preparation

1. Calculate Mass of LB30870
(for 10 mM solution)

2. Weigh LB30870 Powder

3. Add Anhydrous DMSO
(4. \ortex to Dissolve)

Storage

(5. Aliguot into Single-Use Tubes)
(6. Store at -20°C)

Y

<

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3062492?utm_src=pdf-body
https://www.benchchem.com/product/b3062492?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Caption: Workflow for the preparation of an LB30870 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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